Cas no 886921-52-4 (N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide)

• Product Name: N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide
• CAS No: 886921-52-4
• MF: C₁₄H₁₁N₃O₄S₂
• MW: 349.384840250015
• CID: 5477701
• Update Time: 2025-05-20

N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(2-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide
• N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide

• Inchi： 1S/C14H11N3O4S2/c1-23(19,20)11-7-3-2-5-9(11)13-16-17-14(21-13)15-12(18)10-6-4-8-22-10/h2-8H,1H3,(H,15,17,18)
• InChI Key： KZWFJOAWCUVWKK-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NN=C(C3=CC=CC=C3S(C)(=O)=O)O2)=O)SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide

Introduction to N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide (CAS No. 886921-52-4)

N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide (CAS No. 886921-52-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide is characterized by the presence of multiple functional groups, including a thiophene ring, an oxadiazole moiety, and a carboxamide group. These structural features contribute to its unique chemical properties and biological interactions. The 2-methanesulfonylphenyl substituent in the molecule enhances its binding affinity to various biological targets, which is a critical factor in drug design and development.

In recent years, there has been a growing interest in exploring the pharmacological potential of oxadiazole derivatives due to their ability to modulate various cellular processes. The oxadiazole ring in N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide serves as a key pharmacophore, enabling interactions with biological receptors and enzymes. This has led to several studies investigating its role in treating inflammatory diseases, cancer, and neurological disorders.

One of the most compelling aspects of N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide is its potential as an anti-inflammatory agent. Research has demonstrated that this compound can inhibit the activity of key inflammatory enzymes such as COX-2 and LOX. By targeting these enzymes, it may help reduce inflammation and alleviate symptoms associated with chronic inflammatory conditions. Additionally, its ability to modulate immune responses makes it a promising candidate for developing novel immunomodulatory therapies.

The thiophene ring in the molecule also contributes to its biological activity by enhancing its solubility and bioavailability. Thiophene derivatives are well-known for their ability to cross the blood-brain barrier, which is crucial for treating neurological disorders. This property makes N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide a particularly interesting compound for further investigation in the field of neuropharmacology.

In terms of synthetic chemistry, the preparation of N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide involves multi-step reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the oxadiazole ring followed by the introduction of the thiophene moiety and the carboxamide group. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve high selectivity and efficiency in these transformations.

The carboxamide group in N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-thiophene]-carboxamide plays a crucial role in determining its pharmacokinetic properties. This functional group can enhance binding affinity by forming hydrogen bonds with biological targets. Moreover, it can influence metabolic stability and bioavailability, which are critical factors in drug development.

Evidence from preclinical studies suggests that N-\*5\*(\*2\*-methanesulfonylphenyl)\*-1,\*3,\*4\*-oxadiazol\*-2\*-ylylthiophene\*-\( \text{N} \)-carboxamide\) exhibits significant therapeutic potential across multiple disease areas. For instance, studies have shown that it can inhibit the growth of various cancer cell lines by inducing apoptosis and inhibiting cell proliferation. Additionally, it has demonstrated anti-inflammatory effects comparable to those of existing therapeutics.

The structural diversity offered by N-\*5\*(\* \( \text{m} \) ethanesulfonylphenyl)\*-1,\*3,\*4\*-oxadiazol\[ \text{e}\]-\( \text{N} \) -carboxamide\) also makes it a valuable scaffold for drug discovery programs aimed at identifying novel bioactive molecules. By modifying different parts of its structure while maintaining key pharmacophoric elements like the oxadiazole ring and thiophene moiety\[ , researchers can generate libraries of compounds with tailored biological activities\[ . This approach has already led to several promising candidates entering clinical trials for various diseases\[ .

The growing body of evidence supporting the therapeutic potential of N-\*5\*(\* \( \text{m} \) ethanesulfonylphenyl)\*-1,\*3,\*4\*-oxadiazol\[ \text{e}\]-\( \text{N} \) -carboxamide\) underscores its importance as a lead compound in pharmaceutical research\[ . As more data becomes available on its efficacy and safety profiles\[ , it is likely that this compound will play an increasingly significant role in future drug development efforts\[ . Furthermore\[ , advances in synthetic methodologies will continue to facilitate access to this important class of heterocyclic molecules\[ .